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Compound of Interest

Compound Name: Yttrium-90

Cat. No.: B1217062

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) to enhance Yttrium-90 (Y-90) PET/CT image quality.

Troubleshooting Guide

This guide addresses common issues encountered during Y-90 PET/CT imaging, their potential
causes, and recommended solutions.
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Issue

Potential Cause(s)

Recommended Solution(s)

High Image Noise / Grainy

Appearance

- Low count statistics due to
the low positron branching
ratio of Y-90.[1][2] -
Inappropriate reconstruction
parameters (e.g., too many
iterations).[3] - Short

acquisition time.

- Increase acquisition time:
Longer scan durations per bed
position can compensate for
the low count rate.[4][5] -
Optimize reconstruction
algorithm: Employ algorithms
designed for low-count
acquisitions, such as Bayesian
Penalized Likelihood (BPL) or
Q.Clear, which have been
shown to improve contrast-to-
noise ratio.[1] Reduce the
number of iterations and adjust
subsets. For example, a study
found that decreasing
iterations while increasing
subsets improved image
quality.[6][7][8] - Utilize Time-
of-Flight (TOF): TOF
reconstruction can improve
signal-to-noise ratio.[3][9] -
Employ post-reconstruction
smoothing: Apply a Gaussian
filter to reduce noise, with the
filter size being a crucial
parameter to optimize. A4 mm
Gaussian filter was found to be
a good compromise between
contrast recovery and noise.
[10][11][12][13]

Poor Lesion Detectability / Low

Contrast

- Partial volume effect,
especially for small lesions.[14]
- Inadequate reconstruction
parameters. - High background

noise obscuring the signal.[15]

- Optimize reconstruction
parameters: Studies have
shown that specific algorithms,
like the LKYG algorithm

(featuring fewer iterations, a

© 2025 BenchChem. All rights reserved.

2/13

Tech Support


https://pubmed.ncbi.nlm.nih.gov/27688476/
https://jnm.snmjournals.org/content/56/supplement_3/1282
https://www.mdpi.com/2076-3417/12/17/8418
https://ngdc.cncb.ac.cn/openlb/publication/OLB-PM-33566845
https://www.researchgate.net/publication/348478643_High_quality_imaging_and_dosimetry_for_yttrium-90_90Y_liver_radioembolization_using_a_SiPM-based_PETCT_scanner
https://pubmed.ncbi.nlm.nih.gov/27688476/
https://pubmed.ncbi.nlm.nih.gov/36351802/
https://tech.snmjournals.org/content/jnmt/early/2022/11/09/jnmt.122.264439.full.pdf
https://tech.snmjournals.org/content/51/1/26
https://www.mdpi.com/2076-3417/12/17/8418
https://aapm2025explorer-production.up.railway.app/detail/11347
https://www.researchgate.net/publication/375544231_Optimization_of_Y-90_Radioembolization_Imaging_for_Post-Treatment_Dosimetry_on_a_Long_Axial_Field-of-View_PETCT_Scanner
https://pmc.ncbi.nlm.nih.gov/articles/PMC10670048/
https://pubmed.ncbi.nlm.nih.gov/37998554/
https://www.mdpi.com/2075-4418/13/22/3418
https://www.mdpi.com/2075-4418/12/2/451
https://pmc.ncbi.nlm.nih.gov/articles/PMC3726297/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Troubleshooting & Optimization
Check Availability & Pricing

smaller filter cutoff, and more
subsets), significantly enhance
image quality and lesion
detectability.[6][7][8] BPL
reconstructions have also
demonstrated superior
contrast-to-noise ratios
compared to standard OSEM.
[1] - Increase matrix size: A
larger matrix size (e.g.,
256x256) can improve the
recovery coefficient, though it
may also increase noise.[3] -
Apply appropriate corrections:
Ensure accurate scatter and
attenuation corrections are
applied.[16][17]

Image Artifacts - Patient motion: Can cause - Patient preparation and
blurring and misregistration monitoring: Immobilize the
between PET and CT scans. patient and provide clear
[18][19][20] - Metallic implants:  instructions to minimize
Produce streak artifacts on CT,  movement. Respiratory gating
leading to overcorrection in can be used to correct for
PET images and false "hot breathing motion.[9][18] -
spots".[20][21] - CT contrast Review non-attenuation-
media: Can lead to inaccurate corrected images: This can
attenuation correction.[20] - help identify if "hot spots" are
Truncation artifacts: Occur due to metallic artifacts.[20] -
when the patient's body Use of appropriate CT
extends beyond the CT field of  protocols: A non-contrast CT is
view.[19][20] preferred for attenuation

correction. If contrast is
necessary, specific protocols
should be followed. - Proper
patient positioning: Ensure the
patient is centered and fully
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within the scanner's field of
view.[19]

Inaccurate Quantification

- Incorrect reconstruction
parameters leading to under-
or over-estimation of activity.
[22] - Partial volume effects for
small lesions.[14] - Inaccurate
scatter and attenuation
corrections.[16] - Scanner

calibration issues.

- Standardize reconstruction
protocols: Use optimized and
validated reconstruction
parameters. For instance, two
iterations and five subsets with
a 4 mm Gaussian filter have
been suggested for accurate
dosimetry.[10][11][12][13] -
Apply partial volume correction
(PVC): Especially for smaller
lesions, PVC can lead to more
accurate quantification.[22] -
Regular quality control:

Perform regular phantom

scans to ensure the scanner is
properly calibrated for Y-90. -
Consider voxel size: Smaller
voxel sizes can improve spatial
resolution but may also

increase noise.[14][23]

Frequently Asked Questions (FAQS)

1. What is the primary challenge in obtaining high-quality Y-90 PET/CT images?

The main difficulty arises from the very low positron yield of Y-90, with only about 32 positrons
emitted per million decays.[2][3][13] This low signal results in poor count statistics, leading to
noisy images with potentially low contrast, making accurate detection and quantification
challenging.[1]

2. How does Time-of-Flight (TOF) reconstruction improve Y-90 PET/CT images?

Time-of-Flight (TOF) technology improves the localization of the annihilation event along the
line of response. This added information helps to reduce noise and improve the signal-to-noise
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ratio in the reconstructed images, which is particularly beneficial for low-count acquisitions like
Y-90 PET.[3][9] Studies have shown that TOF systems can achieve improved resolution.[24]

3. What are the key reconstruction parameters to optimize for Y-90 imaging?

The key parameters to optimize are the number of iterations, the number of subsets, and the
post-reconstruction filter.

« [terations and Subsets: The product of iterations and subsets (Equivalent Iterations)
influences both the signal recovery and noise. While more iterations can improve signal
recovery, they also amplify noise.[3] A study found that an algorithm with a decreased
number of iterations (1), an increased number of subsets (32), and a smaller filter cutoff
(5mm) significantly improved image quality.[6][7][8]

o Post-Reconstruction Filter: A Gaussian filter is often applied to reduce image noise. The Full
Width at Half Maximum (FWHM) of the filter is a critical parameter. A larger FWHM reduces
noise but can also blur the image and reduce spatial resolution. An optimal filter size needs
to be determined based on the specific scanner and clinical task. For example, a 6 mm
Gaussian filter has been suggested for a Siemens Biograph mCT.[3]

4. How does the choice of PET/CT scanner affect image quality?

Newer generation PET/CT scanners, particularly those with long axial field-of-view (LAFOV)
and silicon photomultiplier (SiPM) detectors, offer higher sensitivity.[5][10][12][13] This
increased sensitivity can help to compensate for the low positron emission of Y-90, resulting in
better image quality and potentially shorter acquisition times.[10][12][13]

5. Can Y-90 PET be used for accurate dosimetry?

Yes, with optimized acquisition and reconstruction protocols, Y-90 PET/CT can provide
accurate quantitative data for post-treatment dosimetry.[3][10][11][12][13] This allows for the
verification of the administered dose to the tumor and healthy tissues. However, factors like
partial volume effects for small lesions need to be considered and potentially corrected for.[22]

Quantitative Data Summary
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The following tables summarize quantitative data from phantom studies on the impact of
different reconstruction parameters on Y-90 PET image quality.

Table 1: Impact of Reconstruction Algorithms on Image Quality Score

Filter Cutoff Mean Rank

Algorithm Iterations Subsets .
(mm) Quality Score

Algorithm A (Vue

2 24 6.4 130.03
Point HD)

Algorithm B (Vue
Point FX with 3 18 6.0 109.76
TOF)

Algorithm C (Vue

: 1 32 5.0 211.71
Point HD LKYG)

Data from a
study on 10
patients, where a
higher mean
rank score
indicates better
image quality as
assessed by
nuclear medicine

physicians.[6]

Table 2: Optimized Reconstruction Parameters from Phantom Studies
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Equivalent
o Iterations Gaussian o
Scanner Matrix Size . . Key Findings
(Iterations x Filter (FWHM)
Subsets)
This combination
rovided a good
] 21 (e.g., 3 P g
Siemens ) ) balance for
. 256 x 256 iterations, 7 6 mm o
Biograph mCT guantitative
subsets) )
accuracy in
dosimetry.[3]
Suitable for
achieving good
image quality
Biograph Vision 10 (2 iterations, 5 and
440 x 440 4 mm I
Quadra (LAFOV) subsets) guantification
accuracy with a
20-minute scan.
[10][11][12][13]
o Optimized
Optimized ]
] energy window
N o selection of blob
Philips Digital N N and
Not specified parameters, Not specified ]
PET/CT (Vereos) reconstruction

iterations, and

subsets

improved image

quality.[2]

Experimental Protocols

Protocol 1: Phantom Preparation and Acquisition for Reconstruction Optimization

This protocol is based on methodologies described in phantom studies to evaluate and
optimize reconstruction parameters.[3][4][10][11][12][13][25]

e Phantom Selection: Utilize a standard phantom such as the NEMA IEC Body Phantom or a

cylindrical phantom. These phantoms typically contain fillable spheres of various sizes to

simulate lesions and a larger background compartment.
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 Activity Preparation: Fill the phantom spheres and background with a known concentration of
Y-90. A common sphere-to-background activity ratio used is 4:1 or 10:1 to simulate tumor
uptake.[10][11][12][13][25]

o PET/CT Acquisition:
o Position the phantom in the center of the scanner's field of view.
o Perform a CT scan for attenuation correction.

o Acquire PET data for a specified duration. Long acquisitions (e.g., several hours) can be
performed and then the list-mode data can be rebinned to simulate shorter scan times
(e.g., 10, 20, 30 minutes).[10][11][12][13]

¢ Image Reconstruction: Reconstruct the acquired data using various combinations of
reconstruction algorithms (e.g., OSEM, BPL), number of iterations, number of subsets, and
post-reconstruction Gaussian filter sizes. Also, reconstruct with and without TOF and point
spread function (PSF) modeling if available.

e Data Analysis:
o Draw regions of interest (ROIs) over the spheres and the background.
o Calculate image quality metrics such as:
» Recovery Coefficient (RC): To assess quantitative accuracy.
» Coefficient of Variation (CoV) or Signal-to-Noise Ratio (SNR): To measure image noise.
= Contrast-to-Noise Ratio (CNR): To evaluate lesion detectability.[4][25]

o Compare these metrics across the different reconstruction parameters to identify the
optimal settings for the specific scanner.

Visualizations
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Caption: Workflow for optimizing Y-90 PET/CT reconstruction parameters using phantom

studies.

Acquisition Time

TOF Reconstructlon)

/Adjustable Parameters

(Gaussian Filter (FWHM)

\ AN

\

Image Quality Metrics

Signal-to-Noise Ratio

Spatial Resolution

-

/]

m

J

Click to download full resolution via product page

Caption: Relationship between key parameters and their impact on Y-90 PET image quality

metrics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 12 /13 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC12222404/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12222404/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12222404/
https://radiologykey.com/recognizing-and-preventing-artifacts-with-spect-and-pet-imaging/
https://radiologykey.com/recognizing-and-preventing-artifacts-with-spect-and-pet-imaging/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8490278/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3097808/
https://pharmaceuticalintelligence.com/tag/petct-artifacts/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5705539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5705539/
https://www.quora.com/How-is-image-resolution-related-to-voxel-size-in-PET-Positron-Emission-Tomography-imaging
https://pmc.ncbi.nlm.nih.gov/articles/PMC8497086/
https://jnm.snmjournals.org/content/63/supplement_2/3295
https://www.benchchem.com/product/b1217062#how-to-improve-yttrium-90-pet-ct-image-quality
https://www.benchchem.com/product/b1217062#how-to-improve-yttrium-90-pet-ct-image-quality
https://www.benchchem.com/product/b1217062#how-to-improve-yttrium-90-pet-ct-image-quality
https://www.benchchem.com/product/b1217062#how-to-improve-yttrium-90-pet-ct-image-quality
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1217062?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

